Cas no 762263-64-9 ((pyrazin-2-yl)boronic acid)

(2-Pyrazinyl)boronic acid is a heteroaryl boronic acid derivative commonly employed as a versatile building block in Suzuki-Miyaura cross-coupling reactions. Its pyrazine ring confers stability and facilitates the synthesis of complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The boronic acid moiety enables efficient palladium-catalyzed coupling with aryl or heteroaryl halides, offering high selectivity and functional group tolerance. This compound is particularly valuable in medicinal chemistry for constructing biaryl or heterobiaryl scaffolds. It is typically supplied as a white to off-white crystalline solid with good handling stability under inert conditions. Care should be taken to store it under anhydrous environments to prevent protodeboronation.
(pyrazin-2-yl)boronic acid structure
(pyrazin-2-yl)boronic acid structure
Product Name:(pyrazin-2-yl)boronic acid
CAS No:762263-64-9
MF:C4H5BN2O2
MW:123.905700445175
MDL:MFCD08703263
CID:550198
PubChem ID:18381546
Update Time:2025-05-27

(pyrazin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrazin-2-ylboronic acid
    • 2-Pyrazinyl-boronic acid
    • Boronic acid,B-2-pyrazinyl-
    • PYRAZIN-2-YL-2-BORONIC ACID
    • Pyrazin-2-yl-boronic acid
    • Pyrazine-2- boronic acid
    • Boronic acid,pyrazinyl
    • (pyrazin-2-yl)boronic acid
    • DTXSID70593313
    • J-524071
    • PYRAZINE-2-BORONIC ACID
    • MFCD08703263
    • EN300-152352
    • Boronic acid, pyrazinyl-
    • AKOS013283522
    • 2-Pyrazineboronic Acid
    • SCHEMBL707003
    • AB48451
    • Pyrazin-2-ylboronicacid
    • SY102176
    • FT-0739524
    • A51297
    • A22146
    • AS-58142
    • 762263-64-9
    • CS-0080318
    • DB-075090
    • MDL: MFCD08703263
    • Inchi: 1S/C4H5BN2O2/c8-5(9)4-3-6-1-2-7-4/h1-3,8-9H
    • InChI Key: CUMQALGFPKMFQO-UHFFFAOYSA-N
    • SMILES: OB(C1C=NC=CN=1)O

Computed Properties

  • Exact Mass: 124.04400
  • Monoisotopic Mass: 124.0444076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Boiling Point: 329.2±45.0°C at 760 mmHg
  • PSA: 66.24000
  • LogP: -1.84360

(pyrazin-2-yl)boronic acid Security Information

(pyrazin-2-yl)boronic acid Pricemore >>

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Additional information on (pyrazin-2-yl)boronic acid

Recent Advances in the Application of (Pyrazin-2-yl)boronic Acid (CAS: 762263-64-9) in Chemical Biology and Pharmaceutical Research

In recent years, (pyrazin-2-yl)boronic acid (CAS: 762263-64-9) has emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic boronic acid derivative has garnered significant attention due to its unique physicochemical properties and its ability to participate in various chemical reactions, particularly Suzuki-Miyaura cross-coupling, which is widely used in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, targeted therapy, and diagnostic applications, making it a compound of considerable interest in the field.

A notable application of (pyrazin-2-yl)boronic acid is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and boronic acid-containing compounds have shown promise in enhancing binding affinity and selectivity. Researchers have utilized 762263-64-9 as a key intermediate in the synthesis of novel pyrazine-based kinase inhibitors, demonstrating improved pharmacokinetic properties and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of BTK inhibitors, showing potent activity against resistant cancer cell lines.

Beyond oncology, (pyrazin-2-yl)boronic acid has been investigated for its utility in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that degrade target proteins via the ubiquitin-proteasome system. The boronic acid moiety in 762263-64-9 serves as a warhead to recruit E3 ligases, enabling the targeted degradation of disease-relevant proteins. Recent preclinical studies have demonstrated its efficacy in degrading aberrant proteins implicated in neurodegenerative diseases, opening new avenues for therapeutic intervention.

Another exciting development is the use of (pyrazin-2-yl)boronic acid in bioorthogonal chemistry. Its reactivity with diols and other functional groups under mild conditions makes it suitable for labeling and imaging applications. A 2024 study in Angewandte Chemie reported its successful integration into fluorescent probes for real-time monitoring of cellular processes, providing insights into dynamic biological systems with high spatial and temporal resolution.

Despite these advancements, challenges remain in optimizing the stability and bioavailability of boronic acid-containing compounds. Researchers are actively exploring prodrug strategies and formulation techniques to address these limitations. For example, recent work has focused on developing boronic ester derivatives of 762263-64-9 to improve metabolic stability while retaining its therapeutic potential.

In conclusion, (pyrazin-2-yl)boronic acid (CAS: 762263-64-9) represents a valuable tool in modern chemical biology and drug discovery. Its diverse applications—from kinase inhibition to protein degradation and bioimaging—underscore its versatility. Continued research into its mechanistic insights and therapeutic potential is expected to yield further breakthroughs, solidifying its role in the development of next-generation pharmaceuticals.

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